Cas no 129512-85-2 ((2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid
• CAS No: 129512-85-2
• MF: C₇H₁₀FNO₃
• MW: 175.157605648041
• MDL: MFCD28956923
• CID: 102940
• PubChem ID: 45116094
• Update Time: 2025-08-05

(2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-acetyl-4-fluoro-, (4S)-
• L-Proline, 1-acetyl-4-fluoro-, cis- (9CI)
• (4S)-1-Acetyl-4-Fluoro-L-Proline
• (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid
• EN300-259447
• 129512-85-2

• MDL： MFCD28956923
• Inchi： 1S/C7H10FNO3/c1-4(10)9-3-5(8)2-6(9)7(11)12/h5-6H,2-3H2,1H3,(H,11,12)/t5-,6-/m0/s1
• InChI Key： HDIWYDAOZBOJPA-WDSKDSINSA-N
• SMILES： F[C@@H]1CN(C(C)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 175.0645
• Monoisotopic Mass: 175.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Additional information on (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid

(2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid (CAS No. 129512-85-2): A Comprehensive Overview

(2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid (CAS No. 129512-85-2) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyrrolidine ring and an acetyl group, which contribute to its potential biological activities and applications in drug development.

The chemical structure of (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid is defined by its chiral centers at the 2 and 4 positions of the pyrrolidine ring. The presence of the fluorine atom at the 4-position imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. The acetyl group at the 1-position further modulates the compound's solubility and stability, making it a versatile building block for various synthetic transformations.

Recent research studies have highlighted the potential of (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting specific enzymes involved in inflammatory pathways. The researchers found that the fluorinated pyrrolidine ring plays a crucial role in enhancing the compound's binding affinity to target proteins, thereby improving its efficacy.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2023), (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid was evaluated for its antiviral activity against a range of viral pathogens. The results indicated that this compound effectively inhibits viral replication by interfering with key viral enzymes. The unique combination of the fluorine atom and the acetyl group was found to be essential for its antiviral potency, suggesting potential applications in developing new antiviral drugs.

The synthesis of (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid has been extensively studied to optimize yield and purity. A common synthetic route involves the reaction of 4-fluoropyrrolidine with an acylating agent, followed by selective functionalization to introduce the carboxylic acid group. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is crucial for its biological applications.

The pharmacokinetic properties of (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high solubility and stability contribute to its bioavailability, making it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicological studies have indicated that (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid has a low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy.

The commercial availability of (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid has increased in recent years due to growing interest from pharmaceutical companies and research institutions. Several suppliers now offer this compound in various forms and purities to meet diverse research needs.

In conclusion, (2S,4S)-1-acetyl-4-fluoropyrrolidine-2-carboxylic acid (CAS No. 129512-85-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable tool for developing new therapeutic agents. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in drug discovery and development.